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This guide provides a detailed comparison of the antioxidant properties of two widely used

hindered phenolic primary antioxidants: T-1330 (also known as Antioxidant 1330 or Irganox

1330) and Irganox 1010. Both are instrumental in protecting organic materials, particularly

polymers, from thermo-oxidative degradation. This comparison is intended for researchers,

scientists, and professionals in drug development and material science, offering objective

performance data and detailed experimental methodologies.

Introduction to T-1330 and Irganox 1010
T-1330 and Irganox 1010 are high-molecular-weight hindered phenolic antioxidants.[1][2] Their

primary function is to inhibit oxidation and extend the service life of materials like plastics,

synthetic fibers, and elastomers by preventing degradation caused by exposure to heat and

oxygen.[1][2][3] They achieve this by scavenging free radicals, which are highly reactive

species that initiate and propagate the degradation process.

T-1330 (Antioxidant 1330), chemically known as 1,3,5-trimethyl-2,4,6-tris(3,5-di-tert-butyl-4-

hydroxybenzyl)benzene, is recognized for its high effectiveness, good compatibility with various

substrates, low volatility, and high resistance to extraction. It is particularly recommended for

polyolefin applications that demand excellent resistance to water extraction and minimal color

development.

Irganox 1010, with the chemical name tetrakis[methylene(3,5-di-tert-butyl-4-

hydroxyhydrocinnamate)] methane, is another staple in the polymer industry. It is known for its
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exceptional stability and low volatility, making it a versatile antioxidant for a wide range of

polymers.

Mechanism of Antioxidant Action
Both T-1330 and Irganox 1010 function through a free-radical scavenging mechanism. The

"hindered phenol" structure is key to their activity. The hydroxyl (-OH) group on the aromatic

ring donates a hydrogen atom to a reactive polymer radical (R•) or peroxy radical (ROO•),

neutralizing it and thereby interrupting the degradation chain reaction. The antioxidant itself is

converted into a stable phenoxyl radical, which is unreactive due to the steric hindrance

provided by the bulky tert-butyl groups adjacent to the hydroxyl group. This stability prevents

the antioxidant radical from initiating new degradation chains.
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General Mechanism of Hindered Phenolic Antioxidants
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Caption: Free-radical scavenging mechanism of hindered phenolic antioxidants.
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Comparative Performance Analysis
While both antioxidants are effective, their performance can differ based on the specific

application, environmental conditions, and polymer matrix.

Property T-1330 (Irganox 1330) Irganox 1010

Chemical Name

1,3,5-trimethyl-2,4,6-tris(3,5-di-

tert-butyl-4-

hydroxybenzyl)benzene

Tetrakis[methylene(3,5-di-tert-

butyl-4-

hydroxyhydrocinnamate)]

methane

CAS Number 1709-70-2 6683-19-8

Molecular Weight 775.2 g/mol 1177.6 g/mol

Physical Form
White to off-white crystalline

powder
White, crystalline powder

Melting Point 248-250 °C 110-125 °C

Key Features

High resistance to extraction,

low color development,

excellent dielectric properties.

High thermal stability, low

volatility, broad compatibility

with polymers.

Extraction Resistance

Exhibits high resistance to

water extraction.

Transformation products may

retain antioxidant capacity.

Contains ester groups

susceptible to hydrolysis,

which can lead to extraction,

potentially reducing long-term

stability in contact with water.

Oxidation Capacity
Good resistance to thermal

oxidation.

Slightly higher oxidation

capacity compared to T-1330.

Primary Applications

Polyolefins (pipes, wires,

cables), engineering plastics,

elastomers, adhesives.

Polyolefins, synthetic fibers,

elastomers, adhesives,

plastics.

A key differentiator is their performance in aqueous environments. Irganox 1010 contains ester

groups that can be hydrolyzed, and the resulting products may migrate out of the polymer

matrix. This can lead to a faster depletion of the antioxidant. In contrast, T-1330 shows better
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resistance to water extraction. Studies have shown that while the parent T-1330 concentration

may decrease, it can form transformation products within the polymer that still possess

antioxidant capabilities, leading to a less significant drop in overall stability as measured by

Oxidative Induction Time (OIT).

Experimental Protocols and Data
The antioxidant activity of these compounds is often evaluated by measuring the material's

resistance to thermo-oxidative degradation.

Oxidative Induction Time (OIT) Test
The OIT test is a standard method used to determine the thermal stability of a material. It

measures the time until the onset of exothermic oxidation of a sample at a constant

temperature in an oxygen atmosphere. A longer OIT indicates better stabilization.

Methodology (based on ISO 11357-6):

Sample Preparation: A small sample (typically 3-8 mg) of the stabilized polymer is placed in

an aluminum pan.

Heating: The sample is heated in a Differential Scanning Calorimeter (DSC) instrument

under an inert nitrogen atmosphere to a specified isothermal temperature (e.g., 200°C or

210°C).

Isothermal Hold: The sample is held at the target temperature for a short period (e.g., 5

minutes) to ensure thermal equilibrium.

Gas Switch: The purge gas is switched from nitrogen to pure oxygen.

Measurement: The instrument records the heat flow. The time from the introduction of

oxygen until the onset of the exothermic oxidation peak is measured as the OIT.
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Caption: Experimental workflow for the Oxidative Induction Time (OIT) test.
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Comparative Data: Direct OIT comparison data from a single study under identical conditions is

limited in the public domain. However, literature suggests that in applications involving water

contact, materials stabilized with T-1330 tend to retain their OIT values better over time

compared to those with Irganox 1010 due to the latter's susceptibility to hydrolysis and

extraction. For example, one study on polypropylene pipes found that the pipe with the best

OIT value, which remained intact after prolonged high-temperature pressure testing, contained

both Irganox 1010 and T-1330.

DPPH Radical Scavenging Assay
While more common for natural products, the DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a

fundamental method to assess the free-radical scavenging ability of a compound. It is a rapid,

simple, and inexpensive method.

Methodology:

Solution Preparation: A working solution of DPPH in a suitable solvent (e.g., methanol) is

prepared. The antioxidant compound is also dissolved and serially diluted to create a range

of concentrations.

Reaction: A fixed volume of the DPPH solution is mixed with the antioxidant solution.

Incubation: The mixture is incubated in the dark at room temperature for a specified time

(e.g., 30 minutes).

Measurement: The absorbance of the solution is measured using a spectrophotometer at a

wavelength of approximately 517 nm.

Calculation: The scavenging activity is calculated by the decrease in absorbance. A lower

absorbance indicates higher radical scavenging activity. The results are often expressed as

the IC50 value, which is the concentration of the antioxidant required to scavenge 50% of the

DPPH radicals.
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Caption: Experimental workflow for the DPPH radical scavenging assay.
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Both T-1330 and Irganox 1010 are highly effective hindered phenolic antioxidants crucial for the

stabilization of polymeric materials.

Irganox 1010 is a versatile, high-performance antioxidant with excellent thermal stability

suitable for a broad range of applications.

T-1330 offers comparable thermal stability with the added advantages of superior resistance

to extraction, particularly in aqueous environments, and low color formation. Its

transformation products may also contribute to long-term stability.

The choice between T-1330 and Irganox 1010 should be guided by the specific requirements of

the application. For general-purpose stabilization where high thermal stability is paramount,

Irganox 1010 is an excellent choice. For applications requiring long-term durability in contact

with water or other solvents, or where minimal color change is critical, T-1330 presents a more

robust solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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